Cas no 43049-56-5 (Methyl-d3 chloroformate)

• Product Name: Methyl-d3 chloroformate
• CAS No: 43049-56-5
• MF: C₂H₃ClO₂
• MW: 97.5155050754547
• CID: 325352
• PubChem ID: 54477126
• Update Time: 2025-05-19

Methyl-d3 chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,methyl-d3 ester (9CI)
• Methyl-d3 Chloroformate
• [2H3]methyl chloroformate
• < (2)H> methyl methanoate
• < (2)H3> methyl acetate
• < (2)H3> methyl chloroformate
• < 2,2,2-D3> Essigsaeure-methylester
• < Essigsaeure-C-d(3)> -methylester
• 176672_ALDRICH
• 2,2,2-
• 2,2,2-Trideuterio-essigsaeure-methylester
• acetate de methyle d3
• carbonochloridic acid trideuteriomethyl ester
• Chlorameisensaeure-trideuteriomethylester
• EINECS 245-848-4
• trideuteromethylchloroformate
• (?H?)methyl carbonochloridate
• 43049-56-5
• Trideuteriomethyl carbonochloridate
• Carbonochloridic Acid Methyl-d3 Ester
• DB-308416
• Methyl-d3 chloroformate

• Inchi： 1S/C2H3ClO2/c1-5-2(3)4/h1H3/i1D3
• InChI Key： XMJHPCRAQCTCFT-FIBGUPNXSA-N
• SMILES： ClC(=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 97.0009873g/mol
• Monoisotopic Mass: 97.0009873g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 71.0±0.0 °C at 760 mmHg
• Flash Point: 17.8±0.0 °C
• Vapor Pressure: 126.0±0.1 mmHg at 25°C

Methyl-d3 chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl-d3 chloroformate

Methyl-d3 Chloroformate: Applications and Significance in Modern Chemical Research

Methyl-d3 chloroformate, a deuterated derivative of methyl chloroformate, is a compound of significant interest in the field of chemical biology and pharmaceutical research. The chemical structure of this compound is characterized by the presence of a deuterium atom at the methyl group, which imparts unique properties making it invaluable in various scientific applications. The CAS number 43049-56-5 uniquely identifies this molecule, distinguishing it from its non-deuterated counterpart. This introduction aims to explore the multifaceted roles of Methyl-d3 chloroformate, emphasizing its contributions to contemporary research and its potential future applications.

The deuterium-labeled version of methyl chloroformate, Methyl-d3 chloroformate, is particularly useful in nuclear magnetic resonance (NMR) spectroscopy due to the high resolution and sensitivity offered by deuterium atoms. In NMR studies, the presence of deuterium allows for better distinction between different chemical environments within a molecule, thereby facilitating more accurate structural elucidation. This property has made Methyl-d3 chloroformate a preferred reagent in the synthesis and analysis of complex organic compounds, particularly in pharmaceuticals where precise molecular structure is crucial.

One of the key applications of Methyl-d3 chloroformate lies in its use as an intermediate in the synthesis of labeled compounds. Deuterated compounds are increasingly employed in drug development and metabolic studies due to their stability and reduced metabolic clearance. This stability allows researchers to track the fate of drugs more effectively, providing insights into their absorption, distribution, metabolism, and excretion (ADME) profiles. The use of Methyl-d3 chloroformate in these studies not only enhances the accuracy of data collection but also aids in the optimization of drug formulations for better efficacy and safety.

Recent advancements in mass spectrometry have further highlighted the utility of Methyl-d3 chloroformate. Mass spectrometry techniques benefit from deuterated compounds as they provide cleaner spectra with reduced background noise. This improvement is particularly important in metabolomics, where the identification and quantification of metabolites are critical for understanding biological processes. The incorporation of Methyl-d3 chloroformate into mass spectrometry protocols has enabled researchers to achieve higher precision and sensitivity, leading to more comprehensive metabolic profiling.

The role of Methyl-d3 chloroformate extends beyond spectroscopic applications into the realm of chemical synthesis. As a versatile building block, it serves as a precursor for various functionalized molecules. For instance, it can be used to introduce ester functionalities into larger molecules, which are essential for drug design and development. The deuterated nature of this compound also aids in studying reaction mechanisms by providing a means to track specific atoms through multiple reaction steps without interference from non-deuterated isotopes.

In pharmaceutical research, Methyl-d3 chloroformate has been instrumental in the development of novel therapeutic agents. Its ability to incorporate deuterium atoms into drug candidates can lead to improved pharmacokinetic properties such as longer half-life and enhanced bioavailability. These improvements are often critical for drug candidates that require multiple daily dosing or have limited therapeutic windows. Furthermore, the use of deuterated drugs has shown promise in reducing side effects by altering metabolic pathways that are associated with toxicity.

The environmental impact of using deuterated compounds like Methyl-d3 chloroformate is another area of consideration. Deuterium is an isotope that occurs naturally at trace levels in water and organic molecules, making it environmentally benign compared to other isotopes that may pose ecological risks. This characteristic ensures that the use of Methyl-d3 chloroformate does not contribute significantly to environmental pollution, aligning with global efforts towards sustainable chemistry.

Future research directions involving Methyl-d3 chloroformate may explore its potential in other areas such as materials science and nanotechnology. The unique properties of deuterated compounds could lead to novel materials with enhanced stability or reactivity under specific conditions. Additionally, the application of Methyl-d3 chloroformate in nanoscale systems could provide new insights into molecular interactions at the nanometer level, which is crucial for developing next-generation technologies.

In conclusion, Methyl-d3 chloroformate (CAS number 43049-56-5) is a compound with far-reaching applications in modern chemical research. Its role in NMR spectroscopy, mass spectrometry, pharmaceutical synthesis, and environmental science underscores its importance as a tool for advancing scientific knowledge and innovation. As research continues to uncover new uses for this deuterated derivative, its significance is likely to grow even further, contributing to breakthroughs across multiple disciplines.